molecular formula C7H9N3O3 B6182901 2-(oxolan-3-yl)-2H-1,2,3-triazole-4-carboxylic acid CAS No. 2639445-90-0

2-(oxolan-3-yl)-2H-1,2,3-triazole-4-carboxylic acid

Cat. No. B6182901
CAS RN: 2639445-90-0
M. Wt: 183.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(oxolan-3-yl)-2H-1,2,3-triazole-4-carboxylic acid” is a complex organic molecule. It contains an oxolane (tetrahydrofuran) ring, a 1,2,3-triazole ring, and a carboxylic acid group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxolane and triazole rings, and the carboxylic acid group. The exact structure would depend on the specific arrangement and connectivity of these groups .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxolane, triazole, and carboxylic acid groups. These functional groups are known to participate in a variety of chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the oxolane, triazole, and carboxylic acid groups could confer properties such as polarity, acidity, and potential for hydrogen bonding .

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. The presence of the oxolane, triazole, and carboxylic acid groups could potentially allow for interactions with biological targets .

Future Directions

The study of this compound could provide interesting insights into the properties and potential applications of molecules containing oxolane, triazole, and carboxylic acid groups. Future research could explore its synthesis, reactivity, biological activity, and other properties .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(oxolan-3-yl)-2H-1,2,3-triazole-4-carboxylic acid involves the reaction of 3-azidopropanol with ethyl propiolate to form 3-(prop-2-yn-1-yloxy)propanenitrile, which is then reacted with ethyl oxalyl chloride to form 2-(oxolan-3-yl)propanedinitrile. This intermediate is then hydrolyzed to form 2-(oxolan-3-yl)propanedioic acid, which is further reacted with sodium azide and copper sulfate to form 2-(oxolan-3-yl)-2H-1,2,3-triazole-4-carboxylic acid.", "Starting Materials": [ "3-azidopropanol", "ethyl propiolate", "ethyl oxalyl chloride", "sodium azide", "copper sulfate" ], "Reaction": [ "3-azidopropanol is reacted with ethyl propiolate in the presence of a base to form 3-(prop-2-yn-1-yloxy)propanenitrile.", "3-(prop-2-yn-1-yloxy)propanenitrile is then reacted with ethyl oxalyl chloride in the presence of a base to form 2-(oxolan-3-yl)propanedinitrile.", "2-(oxolan-3-yl)propanedinitrile is hydrolyzed with a strong acid to form 2-(oxolan-3-yl)propanedioic acid.", "2-(oxolan-3-yl)propanedioic acid is reacted with sodium azide and copper sulfate in the presence of a base to form 2-(oxolan-3-yl)-2H-1,2,3-triazole-4-carboxylic acid." ] }

CAS RN

2639445-90-0

Product Name

2-(oxolan-3-yl)-2H-1,2,3-triazole-4-carboxylic acid

Molecular Formula

C7H9N3O3

Molecular Weight

183.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.